Reactivity of azido terpyridine Pd(ii) and Pt(ii) complexes towards 4,4,4-trifluoro-2-butynoic acid: structural insight into the triazolato coordination mode†
RSC Advances Pub Date: 2023-11-29 DOI: 10.1039/D3RA06656H
Abstract
The mono- and binuclear azido terpyridine square-planar complexes of ionic formulas, [Pd2(N3)2L]2+ and [Pt(N3)L]+ (L = 1,4-bis(2,2′:6′,2′′-terpyridin-4′yl)benzene), underwent the catalyst-free [3 + 2] cycloaddition coupling with 4,4,4-trifluoro-2-butynoic acid at ambient temperature affording the corresponding triazolate complexes. A mixture of triazolate isomers was generated by these inorganic click reactions. An increase in the solubility of the compounds was achieved by replacing the azido ligand with a triazolato ligand. By calculating the vibrational modes and comparing the total electronic and zero-point energy values, the local minimum structures of the complexes and the nature of the predominant triazolate isomer were verified. The theoretical work was complemented with natural bond analysis to get an insight into the natural charge and electronic arrangement of the metal ion, the hybridization of M–L bonds and strength of M–N bonds.
Recommended Literature
- [1] The role of halide ions in the anisotropic growth of gold nanoparticles: a microscopic, atomistic perspective†
- [2] Tandem imine generation/N-cyclization/C-alkylation sequence to access N-functionalized indoles featuring an aza-quaternary carbon†
- [3] Abstraction and addition kinetics of C2H radicals with CH4, C2H6, C3H8, C2H4, and C3H6: CVT/SCT/ISPE and hybrid meta-DFT methods†
- [4] Energized nitro-substituted azoles through ether bridges†
- [5] Hydrogen bonded assemblies of a cyclic trimeric hydroxy gallium(III) derivative: [{Me2Ga(µ-OH)}3·3H2O]2·18-crown-6
- [6] Graphene-coated polymer foams as tuneable impact sensors†
- [7] New aspects of infrared spectrometry
- [8] MnO2 modified TiN nanotube arrays on Ti mesh for flexible supercapacitors electrode†
- [9] A fluorescent nanoprobe based on metal-enhanced fluorescence combined with Förster resonance energy transfer for the trace detection of nitrite ions†
- [10] Crosstalk between arterial components and bioresorbable, 3-D printed poly-l-lactic acid scaffolds†
Journal Name：RSC Advances
Research Products
-
CAS no.: 128221-48-7
-
CAS no.: 16284-60-9
-
CAS no.: 102153-44-6
-
CAS no.: 157730-74-0
